![molecular formula C8H19NO B099503 8-Amino-1-octanol CAS No. 19008-71-0](/img/structure/B99503.png)
8-Amino-1-octanol
Overview
Description
8-Amino-1-octanol, also known as 8-Aminooctanol, is a synthetic organic compound that is used in a variety of applications. It is an important intermediate for the synthesis of various pharmaceuticals, such as antibiotics and antifungals, as well as for the production of cosmetics, flavors, and fragrances. This compound is also used as a surfactant and emulsifier in a variety of industries. It is a clear, colorless liquid with a mild odor and is soluble in water and alcohols.
Scientific Research Applications
1. Essential Tremor Treatment
8-Amino-1-octanol, under the derivative name 1-octanol, has been studied for its potential in treating essential tremor (ET). A pilot trial demonstrated that a single oral dose of 1 mg/kg of 1-octanol significantly decreased tremor amplitude in patients with ET for up to 90 minutes without significant side effects or signs of intoxication, suggesting its potential as a safe and effective treatment for ET (Bushara et al., 2004).
2. Industrial Chemical Production
1-Octanol, a structurally similar compound to this compound, is valuable in the chemical industry. It's used as a plasticizer, a precursor in linear low-density polyethylene production, and as a growth inhibitor of tobacco plant suckers. Research has explored sustainable production of 1-octanol using engineered microbes like Escherichia coli, demonstrating gram per liter titers via metabolic engineering (Hernández Lozada et al., 2020).
3. Enantioselective Liquid-Liquid Extraction
1-Octanol has been used successfully in capillary microreactors for enantioselective liquid–liquid extraction (ELLE), replacing chlorinated solvents like 1,2-dichloroethane. This application demonstrates its potential as a sustainable solvent in chemical processes (Susanti et al., 2017).
4. Biocatalytic Reduction in Polymer Industries
The enzymatic synthesis of aliphatic primary ω-amino alcohols from ω-amino fatty acids, including the production of this compound, is significant for polymer-based industries. Such biocatalytic processes offer a sustainable method for producing important industrial chemicals (Sarak et al., 2020).
5. Physicochemical Property Prediction in Drug Development
1-Octanol is used in the prediction of physicochemical properties of amino acid side chain analogs, crucial in assessing bioavailability and partitioning of compounds in drug development. This helps in understanding how candidate drug compounds will behave in biological systems (Ahmed & Sandler, 2016).
Safety and Hazards
Future Directions
properties
IUPAC Name |
8-aminooctan-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H19NO/c9-7-5-3-1-2-4-6-8-10/h10H,1-9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDCOJSGXSPGNFK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCCCO)CCCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H19NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20579607 | |
Record name | 8-Aminooctan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20579607 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
145.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
19008-71-0 | |
Record name | 8-Aminooctan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20579607 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 8-Amino-1-octanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What novel enzymatic approach is described in the research for synthesizing 8-Amino-1-octanol?
A1: The research paper [] outlines a novel method for synthesizing aliphatic primary ω-amino alcohols, including this compound, from their corresponding ω-amino fatty acids. This method utilizes a carboxylic acid reductase enzyme, offering a potentially greener and more efficient alternative to traditional chemical synthesis routes.
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